Cas no 622803-02-5 (6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide
• CAS No: 622803-02-5
• MF: C₁₅H₁₁ClN₂O₂S
• MW: 318.778041124344
• CID: 6163187
• PubChem ID: 2502375
• Update Time: 2025-06-12

6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS002729042
• Z45635240
• 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide
• 622803-02-5
• EN300-17980985

• Inchi： 1S/C15H11ClN2O2S/c16-15-8-7-14(10-17-15)21(19,20)18-13-6-5-11-3-1-2-4-12(11)9-13/h1-10,18H
• InChI Key： BVVILRDXIMRVNZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC1C=CC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 318.0229765g/mol
• Monoisotopic Mass: 318.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide

Introduction to 6-Chloro-N-(Naphthalen-2-yl)pyridine-3-sulfonamide (CAS No. 622803-02-5)

6-Chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide, with the CAS number 622803-02-5, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a chlorinated pyridine ring and a naphthalene moiety, making it a promising candidate for various biological and therapeutic applications.

The chemical formula of 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide is C₁₇H₁₃ClN₂O₂S, and its molecular weight is 340.81 g/mol. The compound's structure features a sulfonamide group, which is known for its ability to form hydrogen bonds and interact with biological targets, enhancing its pharmacological properties. The presence of the chloro substituent on the pyridine ring and the naphthalene ring further contributes to its unique chemical and biological characteristics.

In recent years, 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that it can inhibit specific kinases involved in cancer cell proliferation, making it a potential candidate for anticancer drug development.

Beyond its anticancer properties, 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide has also shown promise in the treatment of inflammatory diseases. In vitro and in vivo studies have indicated that it can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual mechanism of action makes it a versatile compound for addressing multiple aspects of inflammation.

The pharmacokinetic properties of 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide have also been investigated to ensure its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for further clinical evaluation.

In the context of drug discovery, the structural features of 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide provide a solid foundation for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to explore its interactions with target proteins. These studies have provided valuable insights into the binding modes and key interactions that contribute to its biological activity.

The synthesis of 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide involves several well-established chemical reactions, including sulfonation, chlorination, and amide formation. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings. This ease of synthesis further enhances its potential as a lead compound in drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide in various therapeutic indications. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacological activity in human subjects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 6-chloro-N-(naphthalen-2-yl)pyridine-3-sulfonamide (CAS No. 622803-02-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activities make it an exciting candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize its use in various medical fields.